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Introduction

Modern digital video is defined by the relentless pursuit of higher quality at lower bitrates. This
pursuit is driven by a series of international standards that specify the methodologies for video
compression. Three of the most significant and widely adopted standards are Advanced Video
Coding (AVC), High Efficiency Video Coding (HEVC), and the latest, Versatile Video Coding
(VVC). These standards, developed jointly by the ITU-T Video Coding Experts Group (VCEG)
and the ISO/IEC Moving Picture Experts Group (MPEG), have been pivotal in enabling
everything from high-definition streaming to 8K broadcasts and immersive VR experiences.

A key facilitator for the widespread adoption of these complex standards is the patent pool
administrator MPEG LA. By bundling essential patents from numerous holders into a single
license, MPEG LA provides a streamlined and predictable licensing framework, reducing
litigation risk and simplifying the business planning process for technology implementers.[1][2]

[3]
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This technical guide provides a detailed overview of the core technologies underpinning the
AVC, HEVC, and VVC standards. It presents a comparative analysis of their performance and
features, summarizes their respective licensing terms under MPEG LA, and describes the
experimental methodologies used in key performance evaluations. This document is intended
for researchers, scientists, and professionals in drug development who may leverage advanced
video and imaging technologies in their work.

Logical Overview of MPEG LA Patent Licensing

MPEG LA pioneered the modern patent pool model, which consolidates essential patents from
multiple intellectual property holders.[2][4] This structure offers a "one-stop” solution for
technology implementers (licensees), who can acquire the necessary rights to a standard
under a single, predictable license rather than negotiating with each patent owner individually.
[2] This model is designed to balance reasonable access for users with a fair return for patent
owners, thereby fueling innovation and wide technology adoption.[5]
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A simplified diagram of the MPEG LA patent pool licensing model.
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Advanced Video Coding (AVC | H.264)

Published in 2003, Advanced Video Coding (AVC), also known as H.264 or MPEG-4 Part 10, is
a block-oriented, motion-compensated compression standard.[6] It became one of the most
widely used formats for video recording, compression, and distribution, with the goal of
providing good video quality at substantially lower bit rates than previous standards like MPEG-
2 or H.263.[6][7]

Core Technical Features

AVC introduced several key features that significantly improved compression efficiency over its
predecessors.

» Variable Block-Size Motion Compensation: While previous standards used fixed macroblock
sizes, AVC allows for the subdivision of the 16x16 macroblock into smaller partitions (down
to 4x4). This provides greater flexibility in defining motion, allowing for more precise and
efficient motion compensation, especially in detailed areas of the frame.

« Integer Discrete Cosine Transform (DCT): AVC uses a 4x4 integer-based transform, which
avoids rounding errors inherent in floating-point DCT implementations. This reduced-
complexity transform prevents mismatches between the encoder and decoder.[6] An optional
8x8 transform is also available in higher profiles.

« Intra-Prediction: To compress blocks without referring to other frames (I-frames), AVC uses
intra-prediction. It predicts the content of a block based on the pixels of its already coded
neighbors within the same frame. It includes multiple directional prediction modes for luma
and chroma blocks.

» Multi-Picture Inter-Picture Prediction: AVC enhances inter-frame prediction by allowing an
encoder to use up to 16 reference frames for motion estimation, a significant increase over
previous standards.[6][8] This is particularly effective for scenes with oscillating motion or
uncovered backgrounds.

o Deblocking Filter: To reduce the blocky artifacts that can appear at the edges of transform
blocks, especially at lower bitrates, AVC incorporates an in-loop deblocking filter. This filter
smooths the edges between blocks, resulting in higher perceived visual quality.
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o Entropy Coding: For the final stage of compression, AVC supports two methods of entropy
coding: the low-complexity Context-Adaptive Variable-Length Coding (CAVLC) and the more
efficient but computationally intensive Context-Adaptive Binary Arithmetic Coding (CABAC).

[8]

AVC Profiles and Levels

The standard defines several profiles, which are sets of coding tools tailored for specific
applications.[9] Key profiles include:

» Baseline Profile: Designed for low-cost applications with limited computing resources, such
as video conferencing and mobile.[8]

» Main Profile: Intended for standard-definition digital TV broadcasts, it adds support for B-
slices and CABAC for improved compression efficiency.[8]

» High Profile: The dominant profile for broadcast and disc storage (e.g., Blu-ray), it adds
features like 8x8 transform and custom quantization matrices to further enhance quality.

High Efficiency Video Coding (HEVC | H.265)

Developed as the successor to AVC, High Efficiency Video Coding (HEVC), or H.265, was
finalized in 2013.[10] Its primary goal was to provide approximately 50% better data
compression at the same level of video quality compared to AVC, or substantially improved
quality at the same bitrate.[10][11] This efficiency was crucial for enabling the streaming and
broadcast of 4K and 8K Ultra High Definition (UHD) content.[3][12]

Core Technical Features

HEVC builds upon the hybrid block-based approach of AVC but introduces significant
architectural improvements for greater efficiency.

e Coding Tree Units (CTUs): HEVC replaces AVC's 16x16 macroblocks with a more flexible
structure called Coding Tree Units (CTUs). CTUs can be as large as 64x64 pixels and can
be recursively partitioned down to 8x8 in a quadtree structure.[11] This allows the codec to
use large block sizes for homogenous regions and smaller block sizes for more detailed
areas, significantly improving coding efficiency, especially at high resolutions.[10]
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Advanced Prediction Units: Within the coding units, the prediction units (PUs) and transform
units (TUs) are defined. HEVC supports a wider range of intra-prediction angular modes (33,
plus DC and Planar) compared to AVC, allowing for more accurate prediction.[13]

Larger Transform Blocks: HEVC supports transform block sizes from 4x4 up to 32x32.[10]
Larger transforms are more effective at decorrelating the residual signal in large, flat areas of
an image.

Sample Adaptive Offset (SAO): In addition to a deblocking filter, HEVC introduces a second
in-loop filter called the Sample Adaptive Offset (SAQO).[14] SAO further reduces artifacts by
classifying reconstructed pixels into categories and applying an offset to them, improving
overall image quality.

Parallel Processing Tools: Designed with modern multi-core processors in mind, HEVC
includes features like Tiles and Wavefront Parallel Processing (WPP).[11][15] These tools
allow different sections of a frame (or multiple frames) to be encoded or decoded
simultaneously, making implementations more efficient on parallel hardware.
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A high-level workflow of a modern hybrid video encoder.

Versatile Video Coding (VVC | H.266)

Finalized in 2020, Versatile Video Coding (VVC), or H.266, is the latest generation of video
compression technology from the JVET collaboration.[16] It was designed to be highly
versatile, addressing needs from low-resolution mobile streaming to 4K, 8K, 360° video, and
High Dynamic Range (HDR) content.[16][17] VVC aims to reduce the bitrate by another 30-
50% compared to HEVC for the same subjective visual quality.[15][18]

Core Technical Features

VVC inherits the core concepts of its predecessors but introduces a new level of flexibility and
advanced tools to achieve its compression goals.

e Quad-tree with Nested Multi-type Tree (QTMT): VVC enhances block partitioning by
replacing HEVC's quad-tree with a more flexible QTMT structure. This allows for both non-
square and non-binary partitions (binary and ternary splits), enabling the coding blocks to
adapt more precisely to the underlying image content.

e Advanced Intra and Inter Prediction: VVC expands the number of intra-prediction modes to
65 and introduces new techniques like Intra Block Copy (IBC), where a block can be
predicted from a previously coded block within the same frame.[17] It also includes
enhancements to motion vector prediction and affine motion compensation for more complex
movements.

» Loop Filtering Enhancements: VVC refines the in-loop filtering process with an Adaptive
Loop Filter (ALF) that is applied after the deblocking and SAO filters. ALF further minimizes
distortion between the original and reconstructed signal.[16]

e Increased Versatility: As its name suggests, VVC is designed for a wide array of applications.
[19] It includes specialized tools for screen content coding (e.g., for desktop sharing and
gaming streams) and improved support for high-bit-depth and HDR video.[16]

Technical and Performance Comparison

The evolution from AVC to VVC is marked by a significant increase in compression efficiency,
but this comes at the cost of higher computational complexity.
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Experimental Protocols and Methodologies

Quantitative comparisons between video codecs are typically performed under controlled
conditions. A common methodology, as described in performance evaluation studies, involves:

o Test Sequences: A standardized set of video sequences with diverse content (e.g., varying
motion, texture, and detail) is used. These sequences are available at multiple resolutions,
such as Full HD (1920x1080), 4K UHD (3840x2160), and 8K (7680x4320).[20][21]

e Encoding Configuration: Each codec is configured to encode the test sequences at a range
of target bitrates. To ensure a fair comparison, key parameters like the Group of Pictures
(GOP) structure are kept consistent. For codecs not originally designed for very high
resolutions (like AVC for 8K), multi-pass encoding may be used to achieve the target bitrate
accurately.[21]

o Objective Quality Metrics: The quality of the compressed video is measured using objective
metrics that compare it to the original, uncompressed source. Common metrics include:

o Peak Signal-to-Noise Ratio (PSNR): A classic metric measuring the ratio between the
maximum possible power of a signal and the power of corrupting noise.

o Structural Similarity Index (SSIM): A perceptual metric that assesses the perceived change
in structural information.

o Video Multimethod Assessment Fusion (VMAF): A more advanced metric developed by
Netflix that combines multiple elementary metrics to better correlate with human
perception of quality.

o Rate-Distortion (RD) Analysis: The results are plotted on a rate-distortion curve, showing the
guality (e.g., PSNR) at each bitrate. The Bjgntegaard-Delta rate (BD-rate) is then calculated
to represent the average bitrate savings one codec provides over another for the same
objective quality.[20]

Data Presentation

Table 1: Core Technical Specifications Comparison
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Feature

AVC (H.264)

HEVC (H.265)

VVC (H.266)

Primary Block

Structure

16x16 Macroblocks

64x64 Coding Tree
Units (CTUSs)

128x128 CTUs

Quad-tree with Nested

Block Partitioning To 4x4 Quad-tree to 8x8 Multi-type Tree
(QTMT)
) 4x4, 8x8, 16x16, 4x4 up to 64x64
Transform Block Sizes  4x4, 8x8

32x32

(luma)

Intra Prediction Modes

9 (for 4x4 luma)

35

67

Deblocking Filter,

Deblocking, SAO,

In-Loop Filters Deblocking Filter Sample Adaptive Adaptive Loop Filter
Offset (SAO) (ALF)
Entropy Coding CAVLC, CABAC CABAC only CABAC only

Parallel Processing

Slices

Slices, Tiles, WPP

Slices, Tiles, WPP

Max Resolution

Support

8K UHDI6]

8K UHD (8192x4320)
[10]

16K and higher[15]

Table 2: Compression Efficiency Comparison (Approximate Bitrate Savings)

Bitrate Savings for Same

Comparison . Source(s)
Quality

HEVC vs. AVC 25% - 50% [10][22]

VVC vs. HEVC 30% - 50% [15][17][19]

VVC vs. AVC ~75% (up to 93% at 8K) [21][23]

AV1 vs. HEVC ~22% (at 8K) [20]

VVC vs. AV1 ~46% (at 8K) [20]

Note: Efficiency gains are highly content-dependent. The figures represent average

performance across various test sequences.
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Table 3: Computational Complexity Increase (Relative to HEVC)

Encoding Decoding
Codec ] ] Source(s)
Complexity Complexity
VVC (Test Model) ~6.5x - 10x ~1.5x - 2x [15][19][24]
AV1 (Reference
~10x ~0.66x (less complex)  [24]

Encoder)

MPEG LA Licensing Terms Overview

MPEG LA offers patent portfolio licenses for AVC, HEVC, and VVC, providing a convenient way
for implementers to acquire rights to the essential patents for these standards.[1][2][3] The
terms are generally structured to be reasonable and non-discriminatory to encourage broad

adoption.

Table 4: Summary of MPEG LA Licensing Terms
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Feature AVC (H.264) HEVC (H.265) VVC (H.266)
MPEG LA & Access
License Administrator MPEG LA MPEG LA Advance (separate

pools)

Royalty per Unit

Rates vary by product
and volume. A

common rate is $0.20

$0.20 per unit (after
first 100,000

$0.20 per unit for
Hardware/Paid

Software (after

) units/year)[12][26] 100,000 units/year)
per unit.[25]
[27][28]
_ $30 Million (combined
Yes, varies by product o
Annual Royalty Cap $25 Million for hardware and

category.

software)[27][28]

Content Royalty

Generally, no royalty
on free internet video
distribution.[29]

No royalty for content
distribution.[30]

No royalty for content
distribution.[28]

Initial Licensors

N/A (Established)

23[3]

11[1]

The license has been

updated to cover

Other patent pools
exist (e.g., Access

Advance, Velos

A 25% royalty
discount is available

for licensees

Notes additional profiles like Media), creating a ) )
L ) compliant with MPEG
Multiview Video more complex
) ) ] LA's AVC and HEVC
Coding (MVC).[4][31] licensing landscape )
licenses.[32]
than for AVC.
Conclusion

The progression from AVC through HEVC to VVC demonstrates a consistent and remarkable

advancement in video compression technology. Each standard has roughly halved the required

bitrate for a given level of quality, enabling the industry to deliver higher-resolution video

experiences over constrained networks. AVC established a robust and flexible foundation,

HEVC scaled that efficiency for the 4K era, and VVC now offers a versatile and even more

efficient solution for the demands of 8K, HDR, and immersive media.
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While technical capabilities are paramount, the licensing frameworks provided by patent pools
like MPEG LA are equally critical. By offering transparent and predictable terms, MPEG LA has
been instrumental in the widespread adoption of these standards. However, the licensing
landscape has grown more complex with HEVC and VVC, requiring implementers to navigate
multiple patent pools. Understanding both the deep technical merits and the associated
licensing structures of these standards is essential for researchers and developers working on
the next generation of video-driven applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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